Cas no 2177259-11-7 (2-Amino-2-(6-methylpyridin-3-yl)ethanol;dihydrochloride)

• Product Name: 2-Amino-2-(6-methylpyridin-3-yl)ethanol;dihydrochloride
• CAS No: 2177259-11-7
• MF: C₈H₁₄Cl₂N₂O
• MW: 225.1156
• MDL: MFCD28014632
• CID: 4639224
• PubChem ID: 67033904
• Update Time: 2025-06-12

2-Amino-2-(6-methylpyridin-3-yl)ethanol;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-2-AMINO-2-(6-METHYLPYRIDIN-3-YL)ETHAN-1-OL 2HCL
• 2-AMINO-2-(6-METHYLPYRIDIN-3-YL)ETHAN-1-OL DIHYDROCHLORIDE
• 2-Amino-2-(6-methylpyridin-3-yl)ethanol;dihydrochloride
• AKOS037646732
• 2-AMINO-2-(6-METHYLPYRIDIN-3-YL)ETHAN-1-OL 2HCL
• AS-70524
• N11363
• 2177259-11-7
• SCHEMBL1440350
• MFCD28014632
• 2-AMINO-2-(6-METHYLPYRIDIN-3-YL)ETHAN-1-OL2HCL

• MDL： MFCD28014632
• Inchi： 1S/C8H12N2O.2ClH/c1-6-2-3-7(4-10-6)8(9)5-11;;/h2-4,8,11H,5,9H2,1H3;2*1H
• InChI Key： XLGSMURKSQBONT-UHFFFAOYSA-N
• SMILES： Cl[H].Cl[H].O([H])C([H])([H])C([H])(C1=C([H])N=C(C([H])([H])[H])C([H])=C1[H])N([H])[H]

Computed Properties

• Exact Mass: 224.0483185g/mol
• Monoisotopic Mass: 224.0483185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 2-Amino-2-(6-methylpyridin-3-yl)ethanol;dihydrochloride

Comprehensive Overview of 2-Amino-2-(6-methylpyridin-3-yl)ethanol;dihydrochloride (CAS No. 2177259-11-7)

2-Amino-2-(6-methylpyridin-3-yl)ethanol;dihydrochloride (CAS No. 2177259-11-7) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This compound, featuring a pyridine ring and an ethanolamine moiety, has garnered attention due to its structural uniqueness and potential applications in drug discovery. Researchers are increasingly exploring its role as a building block for synthesizing novel therapeutic agents, particularly in targeting neurological and metabolic pathways.

The molecular structure of 2-Amino-2-(6-methylpyridin-3-yl)ethanol;dihydrochloride includes a 6-methylpyridin-3-yl group, which enhances its solubility and bioavailability. This characteristic makes it a valuable candidate for medicinal chemistry applications, where optimizing drug-like properties is critical. Recent studies highlight its potential in modulating specific enzyme interactions, aligning with the growing interest in precision medicine and personalized therapies.

In the context of current research trends, CAS No. 2177259-11-7 is often discussed alongside small molecule inhibitors and biochemical probes. Its dihydrochloride salt form improves stability, making it suitable for in vitro and in vivo studies. As the pharmaceutical industry shifts toward targeted drug design, this compound’s versatility positions it as a promising tool for investigating receptor-ligand dynamics and signal transduction pathways.

From a synthetic chemistry perspective, 2-Amino-2-(6-methylpyridin-3-yl)ethanol;dihydrochloride offers opportunities for structure-activity relationship (SAR) studies. Its modular design allows for derivatization, enabling researchers to explore pharmacophore optimization. This aligns with the rising demand for fragment-based drug discovery, a hot topic in AI-driven drug development platforms. Computational chemists frequently leverage such compounds to validate molecular docking predictions.

Another area of interest is the compound’s potential role in neuropharmacology. With increasing global focus on neurodegenerative diseases, researchers are investigating its interactions with nicotinic acetylcholine receptors (nAChRs). These receptors are implicated in conditions like Alzheimer’s and Parkinson’s, making CAS No. 2177259-11-7 a subject of high-throughput screening campaigns.

Environmental and green chemistry considerations also apply to this compound. Its synthesis can be optimized using catalytic methods, reducing waste and energy consumption—a priority for sustainable pharmaceutical manufacturing. This resonates with the industry’s push toward green solvents and atom-efficient reactions, topics frequently searched in academic and industrial forums.

In summary, 2-Amino-2-(6-methylpyridin-3-yl)ethanol;dihydrochloride represents a multifaceted tool for modern research. Its applications span drug discovery, neuroscience, and sustainable chemistry, addressing key challenges in 21st-century science. As interest grows in precision therapeutics and AI-augmented research, this compound is poised to remain a focal point in innovative scientific endeavors.